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Compound of Interest

Compound Name: Afzelechin 3-O-xyloside

Cat. No.: B13414067 Get Quote

For Immediate Release

This technical document provides a comprehensive overview of the chemical structure,

properties, and analytical characterization of Afzelechin 3-O-xyloside, a naturally occurring

flavonoid glycoside. This guide is intended for researchers, scientists, and professionals in the

fields of medicinal chemistry, natural product chemistry, and drug development.

Chemical Structure and Stereochemistry
Afzelechin 3-O-xyloside, systematically named (+)-afzelechin-3-O-β-D-xylopyranoside and

also known as Arthromerin A, is a flavan-3-ol glycoside. The molecule consists of two key

components: the aglycone, afzelechin, and a xylose sugar moiety.

Aglycone: The afzelechin core is a flavan-3-ol with a specific stereochemistry of (2R,3S)-2-

(4-hydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol. This configuration is crucial for its

biological activity.

Glycosidic Linkage: A β-D-xylopyranoside unit is attached to the afzelechin backbone at the

C-3 hydroxyl group via an O-glycosidic bond. The β-configuration of this linkage is a key

structural feature.

The complete chemical structure is illustrated in the diagram below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b13414067?utm_src=pdf-interest
https://www.benchchem.com/product/b13414067?utm_src=pdf-body
https://www.benchchem.com/product/b13414067?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13414067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


 O

3

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13414067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plant Material Collection and Preparation

Solvent Extraction (e.g., Methanol/Ethanol)

Liquid-Liquid Partitioning

Column Chromatography (e.g., Silica Gel, Sephadex)

Preparative HPLC

Structural Elucidation (NMR, MS)

Pure Afzelechin 3-O-xyloside
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Afzelechin 3-O-xyloside

Molecular Target (e.g., Enzyme, Receptor)

Signaling Pathway 1 (e.g., NF-κB) Signaling Pathway 2 (e.g., Nrf2/ARE)

Cellular Response (e.g., Anti-inflammatory, Antioxidant)
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xyloside: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13414067#what-is-the-chemical-structure-of-
afzelechin-3-o-xyloside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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